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Compound of Interest

Compound Name: Diethylene glycol divinyl ether

Cat. No.: B1630515

Introduction

Diethylene glycol divinyl ether (DEGDVE) is a versatile monomer that plays a crucial role in
the formulation of high-performance adhesives and sealants.[1][2][3] Its unique chemical
structure, featuring two vinyl ether groups and a flexible diethylene glycol backbone, allows it to
act as an effective reactive diluent and crosslinking agent.[1][4] DEGDVE is particularly
valuable in ultraviolet (UV) light-curable formulations, where it contributes to rapid curing
speeds, enhanced adhesion, and improved flexibility of the final product.[1][4] This document
provides detailed application notes and protocols for the use of DEGDVE in the development of
adhesives and sealants for researchers, scientists, and drug development professionals.

Key Properties and Advantages of DEGDVE

DEGDVE offers several advantages in adhesive and sealant formulations:

o Rapid Cure Speed: The vinyl ether functional groups of DEGDVE undergo rapid cationic
polymerization upon exposure to UV light in the presence of a suitable photoinitiator.[4] This
allows for fast processing times and increased throughput in manufacturing.

o Excellent Adhesion: As a crosslinking agent, DEGDVE enhances the adhesive strength of
formulations to a variety of substrates, including plastics, metals, and glass.[1]

o Improved Flexibility: The diethylene glycol backbone imparts flexibility to the cured polymer
network, which is essential for applications requiring durability and resistance to mechanical
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stress.

» Reactive Diluent: DEGDVE can be used to reduce the viscosity of adhesive and sealant
formulations without the need for non-reactive solvents. This is particularly beneficial for
creating solvent-free, environmentally friendly products.[4]

o Chemical Resistance: Crosslinked polymers containing DEGDVE exhibit good resistance to
a range of chemicals, enhancing the durability of the bonded or sealed joint.[1]

Quantitative Data Summary

The following table summarizes typical performance data for a UV-curable adhesive
formulation containing DEGDVE. Please note that these values are representative and can
vary depending on the specific formulation, substrate, and curing conditions.

Property Typical Value Test Method

Viscosity 500 - 1500 cP Brookfield Viscometer
Curing Time 5 - 30 seconds UV Radiometer (365 nm)
Lap Shear Strength (Al/Al) 10 - 20 MPa ASTM D1002

Hardness (Shore D) 60 - 75 ASTM D2240

Glass Transition Temp. (Tg) 50-80°C DSC

Experimental Protocols
Protocol 1: Formulation of a UV-Curable Adhesive with
DEGDVE

This protocol describes the preparation of a basic UV-curable adhesive formulation using
DEGDVE as a reactive diluent and crosslinker.

Materials:

o Epoxy Acrylate Oligomer (e.g., Ebecryl 600)
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» Diethylene Glycol Divinyl Ether (DEGDVE)

o Triethylene Glycol Dimethacrylate (TEGDMA) (as a co-monomer)

» Cationic Photoinitiator (e.qg., a triarylsulfonium salt)

o Adhesion Promoter (optional, e.g., a silane coupling agent)

e Mixing vessel (amber glass or opaque plastic)

e Magnetic stirrer and stir bar

o Laboratory scale

Procedure:

To the mixing vessel, add the epoxy acrylate oligomer.

e While stirring, slowly add the DEGDVE. The amount can be varied to adjust the viscosity of
the final formulation. A typical starting point is 10-30% by weight.

o Add the TEGDMA to the mixture.

e In a separate, smaller vessel, dissolve the cationic photoinitiator in a small amount of
DEGDVE or a suitable solvent, if necessary, before adding it to the main mixture. The typical
concentration of the photoinitiator is 1-5% by weight.

e If using, add the adhesion promoter to the formulation.

o Continue stirring the mixture for at least 30 minutes in the absence of light to ensure
homogeneity.

» Store the formulated adhesive in a tightly sealed, light-proof container.

Protocol 2: UV Curing and Bond Strength Testing

This protocol outlines the procedure for curing the formulated adhesive and evaluating its bond
strength using a lap shear test.
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Materials and Equipment:

Formulated DEGDVE adhesive

Substrates for bonding (e.g., aluminum coupons, 25 mm x 100 mm x 1.6 mm)

Micropipette or dispenser

UV curing lamp (365 nm wavelength)

UV radiometer

Universal testing machine with grips for lap shear testing

Solvent for cleaning substrates (e.g., acetone, isopropanol)

Procedure:

Substrate Preparation: Thoroughly clean the surfaces of the substrates to be bonded with a
suitable solvent to remove any grease, oil, or other contaminants. Allow the substrates to dry
completely.

Adhesive Application: Apply a small, controlled amount of the formulated adhesive to one
end of a substrate coupon.

Joint Assembly: Place the second substrate coupon over the adhesive, creating an overlap
of approximately 12.5 mm. Apply gentle pressure to spread the adhesive evenly and create a
thin bond line.

UV Curing: Expose the bonded assembly to UV light from the curing lamp. The exposure
time will depend on the intensity of the lamp and the specific formulation. Use a UV
radiometer to ensure a consistent UV dose. A typical dose for curing is 1-5 J/cm?.

Post-Cure: Allow the bonded samples to cool to room temperature. For optimal bond
strength, some formulations may benefit from a post-cure period of 24 hours at ambient
temperature.
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e Lap Shear Testing: Mount the cured lap shear specimens in the grips of the universal testing
machine. Apply a tensile load at a constant crosshead speed (e.g., 1.3 mm/min) until the
bond fails.

o Data Analysis: Record the maximum load at failure. Calculate the lap shear strength in
megapascals (MPa) by dividing the maximum load by the bonded area.

Visualizations
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Caption: Cationic polymerization mechanism of DEGDVE initiated by a photoinitiator under UV
light.
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Caption: Experimental workflow for the preparation and testing of a UV-curable DEGDVE-
based adhesive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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